4-Bromo-2-chloro-6-(trifluoromethyl)pyridin-3-amine

Specification

• CAS No.: 947146-74-9
• Molecular Formula: C6H3BrClF3N2
• Molecular Weight: 275.45 g/mol
• IUPAC Name: 4-bromo-2-chloro-6-(trifluoromethyl)pyridin-3-amine
• Standard InChI: InChI=1S/C6H3BrClF3N2/c7-2-1-3(6(9,10)11)13-5(8)4(2)12/h1H,12H2
• Standard InChI Key: IJILBCSPZTZLAE-UHFFFAOYSA-N
• SMILES: C1=C(C(=C(N=C1C(F)(F)F)Cl)N)Br
• Canonical SMILES: C1=C(C(=C(N=C1C(F)(F)F)Cl)N)Br

Introduction

4-Bromo-2-chloro-6-(trifluoromethyl)pyridin-3-amine is a complex organic compound with a molecular formula of C6H3BrClF3N2 and a molecular weight of 275.46 g/mol. This compound is characterized by its unique combination of bromine, chlorine, and trifluoromethyl substituents on a pyridine ring, along with an amine group at the 3-position. The compound's CAS number is 947146-74-9, and it is available with a purity of 95%.

Synthesis and Applications

While specific synthesis methods for 4-bromo-2-chloro-6-(trifluoromethyl)pyridin-3-amine are not widely documented, similar compounds involving trifluoromethylpyridines often utilize palladium-catalyzed cross-coupling reactions for their synthesis. For instance, compounds like 2-bromo-5-(trifluoromethyl)pyridine are used in amination reactions to form complex heteroarenes.

Potential Applications

• Pharmaceuticals: The presence of multiple functional groups makes this compound a potential candidate for pharmaceutical applications, particularly in the development of novel drugs where specific substituents can enhance biological activity.

• Organic Synthesis: As a building block, it can be used in the synthesis of more complex molecules, exploiting its reactive sites for further functionalization.

Safety and Handling

Handling of 4-bromo-2-chloro-6-(trifluoromethyl)pyridin-3-amine requires caution due to its potential reactivity and toxicity. It should be stored in a cool, dry place, away from light and moisture, and handled under an inert atmosphere to prevent degradation.

Safety Data

Hazard Statement	Description
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.